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Real-World Clinical Outcomes Comparison

. Dabigatran Apixaban
Apixaban vs. .
Outcome Measure ) VS. VS. Key Context & Population
Rivaroxaban . .
Rivaroxaban Dabigatran
Major Bleeding Lower [ [1] [2] Lower [ [1] [2] No Patients with Atrial
Risk significant Fibrillation (AF) [ [1] [2]
difference [
[1]
Clinically Relevant  Lower [ [3] Information Information Patients with Cancer-
Non-Major (CRNM) missing missing Associated Venous
Bleeding Thromboembolism (VTE) [
[3]
Gastrointestinal Lower [ [2] Information Information Patients with Non-Valvular
(Gl) Bleeding Risk missing missing AF (NVAF) [ [2]
Stroke or No significant No significant No Patients with AF [ [1]
Systemic difference [[1]  difference [[1]  significant
Embolism Risk difference [
[1]
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. Dabigatran Apixaban
Apixaban vs. .
Outcome Measure VsS. VS. Key Context & Population

Rivaroxaban . .
Rivaroxaban Dabigatran

Risk of Pulmonary Information Information Information Warfarin had increased risk

Embolism (PE) missing missing missing vs. both DOACSs; direct
DOAC comparison not
reported [ [4]

Net Clinical No significant Information Information Network meta-analysis of

Benefit difference [[5]  missing missing RCTs; rivaroxaban was
superior to warfarin, but no
significant differences
between DOACSs [ [5]

Detailed Methodologies of Cited Studies

To help you evaluate the quality of this real-world evidence, here is a detailed overview of the methodologies

used in the key studies cited.

e Data Sources and Study Design: The evidence is drawn from large, high-quality national registries

and healthcare claims databases, reflecting real-world use. Key sources include:

o Nationwide registries in Norway (2013-2017) encompassing all hospital admissions and
dispensed prescriptions [ [1].

o The Swedish Anticoagulation Quality Registry (Auricula), which includes detailed data on
OAC therapy [ [2].

o U.S. Medicare claims data (2012-2014) for older adults and the MarketScan database for
commercially insured individuals [ [6] [3].

o Anintegrated U.S. health plan's medical and pharmacy claims (2015-2020) [ [4].

o A systematic review and network meta-analysis of randomized controlled trials (RCTs) [ [5].

 Patient Populations: Studies focused on specific, well-defined patient groups:

o Adults diagnosed with non-valvular atrial fibrillation (NVAF) [ [1] [2] [5].
o Adults with venous thromboembolism (VTE), with one study specifically focusing on cancer-
associated VTE [ [4] [3].
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o Statistical Analysis: Researchers used advanced techniques to minimize bias and ensure fair

comparisons between patient groups taking different DOACs:

o Propensity Score Matching (PSM): Patients prescribed one DOAC were statistically matched
to similar patients prescribed another based on a wide range of baseline characteristics (e.g.,
age, comorbidities, concurrent medications) to create balanced comparison groups [ [1] [2].

o Inverse Probability of Treatment Weighting (IPTW): Another statistical method used to
create a pseudo-population where the treatment groups are balanced for all measured
confounders [ [3].

o Cox Proportional Hazards Models: Used to calculate Hazard Ratios (HRs) and 95%
Confidence Intervals (Cls), comparing the risk of events over time between the matched or
weighted treatment groups [ [1] [3].

e Outcome Definitions: Studies used standardized, clinically relevant endpoints, often identified through

validated diagnosis codes in claims data or registry records:

o Major bleeding was typically defined as bleeding into a critical site/organ or bleeding requiring
hospitalization and blood transfusion [ [1] [3].

o Effectiveness outcomes included stroke or systemic embolism for AF patients and
recurrent VTE for patients being treated for clots [ [1] [3].

The following diagram illustrates the typical workflow for a real-world evidence study comparing DOACs,

from data sourcing to final analysis.
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Key Interpretations and Limitations

e Overall Trend: The consistency across multiple large, real-world studies strongly suggests that
apixaban and dabigatran are associated with a lower risk of bleeding, particularly major and
Gl bleeding, compared to rivaroxaban, while maintaining similar effectiveness [ [1] [3] [2].
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e Cancer Patients: For the high-risk population of patients with cancer-associated thrombosis,
apixaban may offer a better safety profile by reducing the risk of clinically relevant non-major
bleeding events compared to rivaroxaban [ [3].

¢ Study Limitations: It is important to remember that these are observational findings. Despite robust
statistical adjustments, residual confounding from unmeasured factors can never be entirely ruled
out. Furthermore, these results reflect average population effects, and individual patient factors (renal
function, drug interactions, etc.) must be considered in treatment decisions [ [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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